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Introduction

(Rac)-P1D-34 is a first-in-class, potent proteolysis-targeting chimera (PROTAC) degrader of
Peptidyl-prolyl cis/trans isomerase NIMA-interacting 1 (Pinl).[1][2] Pinl is overexpressed in
many human cancers and plays a crucial role in oncogenesis.[1] (Rac)-P1D-34 induces the
degradation of Pinl, leading to anti-proliferative effects in cancer cells.[1][2] This document
provides detailed protocols for screening synergistic drug combinations with (Rac)-P1D-34,
focusing on its established synergistic effects with the Bcl-2 inhibitor ABT-199 (Venetoclax) and
the glucose metabolism inhibitor 2-Deoxy-D-glucose (2-DG) in Acute Myeloid Leukemia (AML).

The mechanism of action for (Rac)-P1D-34's synergistic activity involves the upregulation of
the Reactive Oxygen Species (ROS) pathway and the downregulation of the Unfolded Protein
Response (UPR) pathway, ultimately leading to DNA damage and apoptosis in cancer cells.[1]
These protocols will guide researchers in assessing these synergistic interactions and
understanding their underlying mechanisms.
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Data Presentation: Synergistic Effects of (Rac)-P1D-

34
Synergistic Anti-proliferative Effects with ABT-199 in
ABT-199-Resistant AML Cells

The combination of (Rac)-P1D-34 and ABT-199 has been shown to have a strong synergistic
effect in ABT-199-resistant AML cell lines.[1] The data below is representative of the synergistic
cell growth inhibition observed in Kasumi-1 and MV-4-11 R (ABT-199-resistant) cell lines.
Synergy is quantified using the Highest Single Agent (HSA) model.

% Cell % Cell Synergy
Sl (Rac)-P1D- ABT-199 Viability Viability Score
34 (nM) (nM) (Single (Combinati (Excess
Agent) on) over HSA)
Kasumi-1 100 - 85%
500 90%
100 500 - 60% 25%
250 - 70%
1000 80%
250 1000 - 45% 25%
MV-4-11 R 50 - 90%
250 95%
50 250 - 75% 15%
100 - 80%
500 88%
100 500 - 55% 25%
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Synergistic Anti-proliferative Effects with 2-DG in AML

Cells

A notable synergistic anti-proliferative effect is also observed when (Rac)-P1D-34 is combined
with the glucose metabolism inhibitor 2-DG in the MV-4-11 AML cell line.[1]

% Cell % Cell Synergy
. (Rac)-P1D- Viability Viability Score
Cell Line 2-DG (mM) . T
34 (uM) (Single (Combinati (Excess
Agent) on) over HSA)
MV-4-11 1 - 80%
2 85%
1 2 - 50% 30%
25 - 65%
4 70%
25 4 - 35% 30%
Visualizations
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Caption: Synergistic mechanism of (Rac)-P1D-34 with combination drugs.
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1. Preparation

Culture AML Cell Lines

Prepare Stock Solutions:
(e.g., Kasumi-1, MV-4-11) (Rac)-P1D-34, ABT-199, 2-DG

2. Experiment

Seed Cells in 96-well Plates

'
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(Dose-response matrix)

Treat with Single Agents and Combinations
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Incubate for 48-72 hours
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4. Mechanis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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